Cas no 7078-92-4 (Benzoic acid, 4-(diethylphosphinyl)-)

Benzoic acid, 4-(diethylphosphinyl)-, is a phosphinyl-substituted benzoic acid derivative characterized by its unique molecular structure, which combines a benzoic acid core with a diethylphosphinyl group at the para position. This compound is of interest in organic synthesis and coordination chemistry due to its potential as a ligand or intermediate in the preparation of more complex phosphorous-containing molecules. The diethylphosphinyl moiety enhances its chelating properties, making it useful in metal-catalyzed reactions or as a building block for functional materials. Its well-defined structure and reactivity profile offer advantages in precision synthesis and applications requiring tailored phosphinyl-based functionalities.

Benzoic acid, 4-(diethylphosphinyl)- structure

7078-92-4 structure

Product Name:Benzoic acid, 4-(diethylphosphinyl)-

CAS No:7078-92-4

MF:C₁₁H₁₅O₃P

MW:226.208764314651

CID:1746494

PubChem ID:3625128

Update Time:2025-06-10

Benzoic acid, 4-(diethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(diethylphosphinyl)-
- 4-(diethylphosphoryl)benzoic acid
- 7078-92-4
- 4-(diethylphosphoryl)benzoicacid
- EN300-6760270
- p-diethylphosphinylbenzoic acid
- Inchi： 1S/C11H15O3P/c1-3-15(14,4-2)10-7-5-9(6-8-10)11(12)13/h5-8H,3-4H2,1-2H3,(H,12,13)
- InChI Key： WHJAEGYVJKOMMM-UHFFFAOYSA-N
- SMILES： P(C1C=CC(C(=O)O)=CC=1)(CC)(CC)=O

Computed Properties

Exact Mass: 226.07595
Monoisotopic Mass: 226.07588133g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

Benzoic acid, 4-(diethylphosphinyl)- Pricemore >>

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Enamine	EN300-6760270-0.05g	4-(diethylphosphoryl)benzoic acid	7078-92-4	95%	0.05g	$282.0	2023-05-29
Enamine	EN300-6760270-0.1g	4-(diethylphosphoryl)benzoic acid	7078-92-4	95%	0.1g	$420.0	2023-05-29
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Enamine	EN300-6760270-1.0g	4-(diethylphosphoryl)benzoic acid	7078-92-4	95%	1g	$1214.0	2023-05-29
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1PlusChem	1P028OU3-50mg	4-(diethylphosphoryl)benzoicacid	7078-92-4	95%	50mg	$399.00	2024-04-21
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